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HPLC-based method for detecting hippuric acid
from HHL cleavage.
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Compound of Interest

Compound Name: Hippuryl-His-Leu-OH

Cat. No.: B1329654

Signaling Pathway: HHL Cleavage by ACE

The enzymatic reaction involves the hydrolysis of the peptide bond in HHL by ACE, releasing
hippuric acid and L-histidyl-L-leucine.
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Hippuryl-L-Histidyl-L-Leucine (HHL)

Angiotensin-Converting Enzyme (ACE)

)

Hippuric Acid L-HistidyI-L-Leucine)

Enzymatic Reaction

Mix 10 pL HHL (5 mM), 10 pL ACE (0.1 U/mL),
40 uL Inhibitor/Buffer, and 40 uL Borate Buffer

Incubate at 37°C for 30 minutes

Stop reaction by adding 250 uL of 1 M HCI

HPLC %nalysis

Gilter the reaction mixture (0.45 pm fiIterD

:

anect 10-20 pL onto the HPLC system)

:

(Analyze by RP-HPLC with UV detection at 228 nm)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [HPLC-based method for detecting hippuric acid from
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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